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Compound of Interest

Compound Name: 4-Chloro-2-methoxybenzoic acid

CAS No.: 57479-70-6

Cat. No.: B1347048

Get Quote

Executive Summary & Chemical Identity[1]
4-Chloro-2-methoxybenzoic acid (CAS: 57479-70-6), often referred to as 4-Chloro-o-anisic

acid, is a halogenated benzoic acid derivative exhibiting biological activity primarily as a

synthetic auxin. While structurally homologous to the commercial herbicide Dicamba (3,6-

dichloro-2-methoxybenzoic acid), the specific 4-chloro substitution pattern alters its binding

affinity and metabolic stability.

This guide details the compound's interaction with the TIR1/AFB auxin receptor complex, its

utility as a chemical probe in structure-activity relationship (SAR) studies, and the validated

protocols for assessing its biological potency.
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Parameter Detail

IUPAC Name 4-Chloro-2-methoxybenzoic acid

Common Synonyms
4-Chloro-o-anisic acid; 2-Methoxy-4-

chlorobenzoic acid

Molecular Formula C₈H₇ClO₃

Molecular Weight 186.59 g/mol

Functional Class
Synthetic Auxin (Benzoic Acid Family); Chemical

Intermediate

pKa ~2.9 (Carboxylic acid proton)

Lipophilicity (LogP) ~2.1 (Predicted)

Mechanism of Action: The Auxin Signaling Cascade
The core biological activity of 4-Chloro-2-methoxybenzoic acid is defined by its ability to

mimic Indole-3-acetic acid (IAA), the natural plant phytohormone. However, unlike IAA, which is

rapidly degraded, halogenated benzoates possess metabolic resistance that leads to sustained

signaling and eventual system dysregulation.

The "Molecular Glue" Mechanism
The compound acts as a "molecular glue" within the nucleus of plant cells. It bridges the

interaction between the F-box protein TIR1 (Transport Inhibitor Response 1) and the Aux/IAA

transcriptional repressor proteins.

Entry: The molecule enters the cell via passive diffusion (protonated form) or auxin influx

carriers (AUX1/LAX).

Binding: Inside the nucleus, 4-Chloro-2-methoxybenzoic acid binds to the bottom of the

hydrophobic pocket of the TIR1 receptor.

Recruitment: This binding creates a continuous surface that recruits the Aux/IAA repressor

protein.
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Ubiquitination: The SCF^TIR1 complex (Skp1-Cullin-F-box) ubiquitinates the Aux/IAA

repressor.

Degradation: The 26S Proteasome degrades the ubiquitinated repressor.

Transcription: Auxin Response Factors (ARFs) are released from inhibition, initiating

uncontrolled transcription of auxin-responsive genes (e.g., GH3, SAUR).

Structure-Activity Relationship (SAR)
Carboxylic Acid: Essential for the electrostatic clamp with the Arginine residue in the TIR1

pocket.

2-Methoxy Group: Provides steric bulk that locks the aromatic ring in a conformation

favorable for the receptor pocket, distinct from the hydroxyl group of salicylic acid.

4-Chloro Substituent: Increases lipophilicity (enhancing uptake) and provides electron-

withdrawing effects that modulate the acidity of the carboxyl group. Note: The 4-position is

less sterically hindering than the 3,6-substitution of Dicamba, potentially altering receptor

isoform specificity.

Pathway Visualization
The following diagram illustrates the signal transduction pathway activated by 4-Chloro-2-
methoxybenzoic acid.
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Figure 1: The SCF^TIR1 ubiquitin-proteasome pathway activated by 4-Chloro-2-
methoxybenzoic acid.[1]

Toxicology and Non-Target Activity[2][3]
While primarily an auxin mimic, the compound exhibits specific toxicological profiles in non-

target organisms (mammals) and serves as an intermediate in pharmaceutical synthesis.

Mammalian Toxicity Profile
Based on GHS classifications for this specific isomer and its close analogs:

Acute Toxicity: Category 4 (Oral).[2] Harmful if swallowed.[3][2]

Irritation: Category 2 (Skin) and Category 2A (Eye).[4][2] The carboxylic acid moiety acts as

a contact irritant.

Respiratory: Category 3 (STOT-SE).[4][2] Inhalation of dust/mist causes respiratory tract

irritation.

Mechanism: In mammals, benzoic acid derivatives can disrupt mitochondrial oxidative

phosphorylation at high doses, but primary toxicity is often due to local tissue acidification

and irritation.

Pharmaceutical Relevance
Beyond herbicidal activity, the 4-chloro-2-methoxy motif is a "privileged scaffold" in medicinal

chemistry. It is utilized in the synthesis of:

Metoclopramide analogs: Dopamine D2 antagonists used as antiemetics.

Bipyrrol derivatives: Investigated for antimicrobial properties.

Experimental Protocol: Arabidopsis Root Growth
Inhibition
To empirically validate the biological activity of 4-Chloro-2-methoxybenzoic acid, the Root

Growth Inhibition Assay using Arabidopsis thaliana (Col-0 ecotype) is the standard self-
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validating protocol. This assay quantifies the compound's potency by measuring the

suppression of primary root elongation, a highly sensitive auxin response.

Reagents & Preparation
Compound Stock: Dissolve 4-Chloro-2-methoxybenzoic acid in 100% DMSO to create a

100 mM stock. Store at -20°C.

Media: 0.5x Murashige & Skoog (MS) medium + 1% Sucrose + 0.8% Phytoagar (pH 5.7).

Control: DMSO (solvent control) equivalent to the highest treatment volume.

Step-by-Step Methodology
Dose-Response Plate Preparation:

Prepare molten MS agar (~50°C).

Add compound stock to achieve final concentrations: 0 (DMSO), 0.1, 1.0, 10, and 50 µM.

Pour into square petri dishes (120x120mm) and allow to solidify.

Seed Sterilization & Stratification:

Surface sterilize A. thaliana seeds (70% Ethanol for 1 min, 50% Bleach for 10 min, 5x

sterile water rinse).

Stratify seeds in water at 4°C for 2 days (synchronizes germination).

Plating:

Using a sterile toothpick, place ~15 seeds per treatment concentration in a single

horizontal row near the top of the square plate.

Growth Conditions:

Seal plates with micropore tape (allows gas exchange).

Place plates vertically in a growth chamber.
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Conditions: 22°C, 16h light/8h dark cycle.

Data Collection (Day 7):

Photograph plates against a black background.

Measure primary root length using ImageJ (NeuronJ plugin or segmented line tool).

Expected Results & Validation
Validation: Control roots should be 4-6 cm long.

Activity: Significant inhibition of primary root length (short, thick roots) and proliferation of

lateral roots/root hairs is expected at concentrations >1.0 µM.

IC50 Calculation: Plot Root Length vs. Log[Concentration] to determine the IC50.
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Figure 2: Experimental workflow for quantitative assessment of auxin activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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